Cas no 1955540-54-1 (5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride)

• Product Name: 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride
• CAS No: 1955540-54-1
• MF: C₆H₁₂ClN₃O₂
• MW: 193.631380081177
• MDL: MFCD16653307
• CID: 5153261
• PubChem ID: 122236322
• Update Time: 2025-10-15

5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(2-Methoxyethyl)-1,3,4-oxadiazol-2-yl]methanamine
• hydrochloride
• 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride

• MDL： MFCD16653307
• Inchi： 1S/C6H11N3O2.ClH/c1-10-3-2-5-8-9-6(4-7)11-5;/h2-4,7H2,1H3;1H
• InChI Key： JRAWTXFOGAHBLS-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(CN)O1)COC.Cl

Additional information on 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride

Comprehensive Overview of 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride (CAS No. 1955540-54-1)

The compound 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride (CAS No. 1955540-54-1) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an oxadiazole ring and a methoxyethyl side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride has surged, driven by advancements in drug discovery and personalized medicine. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation in preclinical studies. This attribute aligns with the growing trend of optimizing drug-like properties to improve bioavailability and efficacy, a topic frequently searched in academic and industrial circles.

The synthesis of 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Its CAS No. 1955540-54-1 serves as a unique identifier in chemical databases, facilitating streamlined research and regulatory compliance. Given the rising interest in structure-activity relationship (SAR) studies, this compound's modular design allows for systematic modifications to explore its pharmacological potential further.

From an application perspective, 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride is being investigated for its role in modulating cellular pathways. Its oxadiazole core is known to exhibit diverse biological activities, including anti-inflammatory and antimicrobial effects, which are highly relevant in the context of antibiotic resistance and chronic disease management. These areas are among the top-searched topics in biomedical research today.

Another critical aspect of 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride is its compatibility with modern analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to characterize its purity and stability, ensuring reproducibility in experimental settings. Such methodologies are frequently queried by researchers seeking to validate their findings or troubleshoot synthesis protocols.

In conclusion, 5-(2-methoxyethyl)-1,3,4-oxadiazol-2-ylmethanamine hydrochloride (CAS No. 1955540-54-1) represents a versatile and scientifically valuable compound. Its structural features, combined with its potential therapeutic applications, position it as a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about drug development and molecular design.